Cas no 90050-13-8 (butyl(3-chloropropyl)amine)

• Product Name: butyl(3-chloropropyl)amine
• CAS No: 90050-13-8
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 2654413
• PubChem ID: 10909733
• Update Time: 2025-06-12

butyl(3-chloropropyl)amine Chemical and Physical Properties

Names and Identifiers

• butyl(3-chloropropyl)amine
• 90050-13-8
• EN300-151556
• AKOS006223710
• SCHEMBL2709324

• Inchi： 1S/C7H16ClN/c1-2-3-6-9-7-4-5-8/h9H,2-7H2,1H3
• InChI Key： NEIFFYIKZKMFII-UHFFFAOYSA-N
• SMILES： ClCCCNCCCC

Computed Properties

• Exact Mass: 149.0971272Da
• Monoisotopic Mass: 149.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on butyl(3-chloropropyl)amine

Research Brief on Butyl(3-chloropropyl)amine (CAS: 90050-13-8) in Chemical Biology and Pharmaceutical Applications

Butyl(3-chloropropyl)amine (CAS: 90050-13-8) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This amine derivative, characterized by its butyl and 3-chloropropyl functional groups, has been the subject of recent studies due to its potential applications in drug synthesis, material science, and as a building block for more complex molecules. The compound's unique structural features make it a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active agents.

Recent studies have explored the reactivity and applications of butyl(3-chloropropyl)amine in various contexts. One notable area of research involves its use as a precursor in the synthesis of quaternary ammonium compounds, which are widely utilized in pharmaceuticals, surfactants, and disinfectants. The presence of the chloropropyl group allows for further functionalization, enabling the creation of diverse molecular architectures. Additionally, its potential role in the development of novel antimicrobial agents has been investigated, with promising results indicating activity against a range of bacterial strains.

In the pharmaceutical sector, butyl(3-chloropropyl)amine has been employed in the synthesis of prodrugs and drug delivery systems. Its ability to form stable conjugates with active pharmaceutical ingredients (APIs) has been leveraged to enhance drug solubility and bioavailability. Recent advancements in this area include the development of targeted drug delivery systems where the compound serves as a linker between the drug and a targeting moiety, improving therapeutic efficacy while minimizing off-target effects.

From a methodological perspective, recent research has focused on optimizing the synthesis of butyl(3-chloropropyl)amine to improve yield and purity. Green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, have been explored to reduce the environmental impact of its production. Analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives, ensuring high standards of quality control in pharmaceutical applications.

The safety and toxicological profile of butyl(3-chloropropyl)amine have also been subjects of recent investigations. Studies have assessed its potential hazards, including skin and eye irritation, as well as its environmental persistence. These findings are critical for ensuring safe handling and disposal in industrial and laboratory settings. Regulatory considerations, such as compliance with REACH and other chemical safety frameworks, have been highlighted as important factors in its commercial use.

In conclusion, butyl(3-chloropropyl)amine (CAS: 90050-13-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, underscores its importance in the field. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthesis, and expand its applications in drug development and beyond. Future directions may include exploring its use in nanotechnology and personalized medicine, where its unique properties could open new avenues for innovation.